Cas no 61716-86-7 (1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-methyl-3-nitro-)
61716-86-7 structure
Product Name:1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-methyl-3-nitro-
CAS No:61716-86-7
MF:C6H7N5O4
MW:213.150880098343
CID:468662
PubChem ID:71392938
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-methyl-3-nitro-
- N-carbamoyl-1-methyl-3-nitropyrazole-4-carboxamide
- DTXSID60814726
- 61716-86-7
- N-Carbamoyl-1-methyl-3-nitro-1H-pyrazole-4-carboxamide
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- Inchi: 1S/C6H7N5O4/c1-10-2-3(4(9-10)11(14)15)5(12)8-6(7)13/h2H,1H3,(H3,7,8,12,13)
- InChI Key: IRFKDFVCYPQTJF-UHFFFAOYSA-N
- SMILES: O=C(C1C([N+](=O)[O-])=NN(C)C=1)NC(N)=O
Computed Properties
- Exact Mass: 213.04991
- Monoisotopic Mass: 213.04980372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 133.15
1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-methyl-3-nitro- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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